N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H29N3O3/c1-23(2)17-8-6-16(7-9-17)20(24(3)4)14-22-21(25)15-27-19-12-10-18(26-5)11-13-19/h6-13,20H,14-15H2,1-5H3,(H,22,25)
• InChI Key: JQZZXQYNCTYDLB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)COC2=CC=C(C=C2)OC)N(C)C
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol
• CAS No.: 1005297-25-5

Description

N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C21H29N3O3 and its molecular weight is 371.481. The purity is usually 95%.
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Scientific Research Applications

Anthelminthic Applications

N-(4-[(1-(Dimethylamino)-ethylidene)-amino]-phenyl)-2 methoxyacetamide hydrochloride, known as amidantel, has shown to be a potent anthelminthic, demonstrating activity against nematodes, filariae, and cestodes in rodents. Its efficacy in dogs against hookworms and large roundworms is particularly noted, along with a good safety profile and absence of teratogenic effects (Wollweber et al., 1979).

Pharmacological Potential

The pharmacological assessment of novel acetamide derivatives synthesized through the Leuckart synthesis pathway revealed potential cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. These activities are attributed to the presence of bromo, tert-butyl, and nitro groups at position 4 of the phenoxy nucleus, indicating the chemical's versatility in drug development (Rani et al., 2016).

Anticancer and Anti-Inflammatory Activities

A study on synthesized 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives highlighted their potential as anticancer and anti-inflammatory agents. Certain derivatives exhibited significant activities against breast cancer and neuroblastoma cell lines, demonstrating the compound's utility in developing therapeutic agents (Rani et al., 2014).

Structural Studies

Investigations into the structural aspects of co-crystals and salts involving quinoline derivatives with amide bonds, such as N-[2-(4-Methoxy-phenyl)-ethyl]-2-(quinolin-8-yloxy)-acetamide, have provided insights into their chemical behavior and potential applications in material science. These studies reveal the substance's capacity to form stable structures with various compounds, which could be beneficial in designing new materials (Karmakar et al., 2009).